Cas no 3507-35-5 (Benzothiazole,6-methyl-2-(methylthio)-)
3507-35-5 structure
Product Name:Benzothiazole,6-methyl-2-(methylthio)-
CAS No:3507-35-5
MF:C9H9NS2
MW:195.30445933342
CID:295871
PubChem ID:15695320
Update Time:2025-04-19
Benzothiazole,6-methyl-2-(methylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazole,6-methyl-2-(methylthio)-
- Benzothiazole, 6-methyl-2-(methylthio)- (7CI,8CI,9CI)
- DTXSID201291260
- 6-Methyl-2-(methylthio)benzothiazole
- 3507-35-5
- 6-Methyl-2-(methylthio)benzo[d]thiazole
- SCHEMBL7867881
-
- Inchi： 1S/C9H9NS2/c1-6-3-4-7-8(5-6)12-9(10-7)11-2/h3-5H,1-2H3
- InChI Key： PEFQUUGHMHMZSU-UHFFFAOYSA-N
- SMILES： S1C(=NC2C=CC(C)=CC1=2)SC
Computed Properties
- Exact Mass: 195.01777
- Monoisotopic Mass: 195.01764164g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- PSA: 12.89
Benzothiazole,6-methyl-2-(methylthio)- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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